Cas no 2248294-19-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,6H,7H-thieno[3,2-c]thiopyran-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,6H,7H-thieno[3,2-c]thiopyran-2-carboxylate
• CAS No: 2248294-19-9
• MF: C₁₆H₁₁NO₄S₂
• MW: 345.39284157753
• CID: 6352619
• PubChem ID: 165718691
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,6H,7H-thieno[3,2-c]thiopyran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,6H,7H-thieno[3,2-c]thiopyran-2-carboxylate
• EN300-6515433
• 2248294-19-9

• Inchi： 1S/C16H11NO4S2/c18-14-10-3-1-2-4-11(10)15(19)17(14)21-16(20)13-7-9-8-22-6-5-12(9)23-13/h1-4,7H,5-6,8H2
• InChI Key： VBNNEJRZXJOKME-UHFFFAOYSA-N
• SMILES： S1CCC2=C(C=C(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)S2)C1

Computed Properties

• Exact Mass: 345.01295018g/mol
• Monoisotopic Mass: 345.01295018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 117Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,6H,7H-thieno[3,2-c]thiopyran-2-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,6H,7H-thieno[3,2-c]thiopyran-2-carboxylate: A Comprehensive Overview

The compound with CAS No. 2248294-19-9, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,6H,7H-thieno[3,2-c]thiopyran-2-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex structure, which combines elements of isoindole and thiopyran moieties. The isoindole fragment is a bicyclic system characterized by a fused benzene ring and a lactam structure, while the thiopyran component introduces sulfur atoms into the framework, enhancing its electronic properties.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role in the development of advanced materials with tailored optical and electronic properties. The thieno[3,2-c]thiopyran moiety within the molecule is particularly significant due to its ability to modulate light absorption and emission characteristics. This makes it a promising candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

One of the most intriguing aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,6H,7H-thieno[3,2-c]thiopyran-2-carboxylate is its ability to undergo various chemical transformations. Recent advancements in synthetic chemistry have enabled the precise control of its synthesis pathway. By employing novel catalysts and reaction conditions, scientists have achieved higher yields and better purity levels in the production of this compound. These improvements are crucial for scaling up its production for industrial applications.

The structural integrity of this compound is further enhanced by the presence of a carboxylate group, which plays a vital role in its reactivity and functionality. This group allows for easy functionalization of the molecule through esterification or amidation reactions. Such modifications can significantly alter the physical and chemical properties of the compound, making it adaptable to diverse applications.

In terms of biological applications, preliminary studies suggest that this compound exhibits moderate bioactivity against certain enzymes. However, further research is required to fully understand its pharmacokinetic profile and potential toxicity. The integration of computational chemistry tools has provided valuable insights into its molecular interactions with biological systems.

From an environmental standpoint, the synthesis and disposal of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,6H,7H-thieno[3,2-c]thiopyran-2-carboxylate must adhere to strict sustainability guidelines. Researchers are actively exploring green chemistry approaches to minimize waste generation and reduce energy consumption during its production process.

In conclusion,1,3-dioxo